2-Methyl-5-(morpholino(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Overview
Description
Scientific Research Applications
Cytotoxicity and Anticancer Activity
Quinazolines, which are structurally related to 2-Methyl-5-(morpholino(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol, have shown potential in cancer treatment. A study on a quinazoline derivative, NTCHMTQ, demonstrated significant cytotoxic and antiproliferative activity against the human tumor cell line HeLa, indicating its potential as an anticancer drug (Ovádeková et al., 2005).
Antimicrobial Activities
Research into 1,2,4-triazole derivatives, which are chemically similar to the compound , has uncovered their effectiveness as antimicrobial agents. A range of novel 1,2,4-triazole derivatives have been found to possess good to moderate activities against various microorganisms, suggesting their potential application in controlling bacterial and fungal infections (Bektaş et al., 2007).
Antiprotozoal Properties
A derivative of 2-(5-nitro-2-thienyl)thiazole, structurally related to the target compound, has shown moderate activity against Trypanosoma cruzi and Trypanosoma rhodesiense in mice. This suggests that similar compounds could have potential in treating protozoal infections (Verge & Roffey, 1975).
Glucosidase Inhibition and Antioxidant Activity
Benzimidazole derivatives, including morpholin-4-yl groups, have been synthesized and evaluated for their glucosidase inhibitory potential and antioxidant activities. Several compounds demonstrated higher inhibitory potential than the standard drug acarbose, indicating their potential in managing conditions like diabetes (Özil et al., 2018).
Polymorphism in Pharmaceutical Compounds
A study on morpholin-4-ium 2-(5-methyl-1H-1,2,4-triazol-3-ylsulfanyl)acetate, which is similar in structure to the target compound, revealed insights into the dependence of crystal structure on crystallization conditions. This study is crucial for understanding the polymorphism in pharmaceutical compounds (Shishkina et al., 2017).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function .
Biochemical Pathways
Thiazole derivatives are known to interact with a variety of biochemical pathways, often leading to downstream effects such as the modulation of neurotransmitter synthesis .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
properties
IUPAC Name |
2-methyl-5-[morpholin-4-yl-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O4S/c1-10-17-16-20(18-10)15(22)14(26-16)13(19-6-8-25-9-7-19)11-2-4-12(5-3-11)21(23)24/h2-5,13,22H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFLRKFCCKNZGJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCOCC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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